Cas no 933747-63-8 (C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride)

C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylamine hydrochloride is a fluorinated isoxazole derivative with potential applications in pharmaceutical and agrochemical research. Its key structural features include a 4-fluorophenyl group and an isoxazole core, which may enhance binding affinity and metabolic stability in bioactive compounds. The hydrochloride salt form improves solubility and handling properties, making it suitable for synthetic modifications. This compound serves as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or CNS-targeting agents due to its amine functionality. Its well-defined purity and stability under standard storage conditions ensure reliable performance in experimental settings.
C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride structure
933747-63-8 structure
Product Name:C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride
CAS No:933747-63-8
MF:C10H9FN2O
MW:192.189665555954
MDL:MFCD11053219
CID:1076680
PubChem ID:25220798
Update Time:2025-05-20

C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-(4-Fluorophenyl)isoxazol-5-yl)methanamine
    • C-[3-(4-Fluoro-phenyl)-isoxazol-5-yl]-methylamine hydrochloride
    • 1-[3-(4-fluorophenyl)-5-isoxazolyl]methanamine
    • [3-(4-fluorophenyl)isoxazol-5-yl]methylamine
    • 933747-63-8
    • C-[3-(4-Fluoro-phenyl)-isoxazol-5-yl]-methylamine
    • [3-(4-fluorophenyl)-1,2-oxazol-5-yl]methanamine
    • AKOS000302790
    • SCHEMBL2906099
    • EN300-232103
    • E85615
    • 1-[3-(4-fluorophenyl)isoxazol-5-yl]methanamine(SALTDATA: HCl)
    • [3-(4-FLUOROPHENYL)-5-ISOXAZOLYL]METHANAMINE
    • CS-0268273
    • MFCD11053219
    • DB-135555
    • STK500793
    • 3-(4-Fluorophenyl)-5-isoxazolemethanamine
    • ALBB-009947
    • C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride
    • MDL: MFCD11053219
    • Inchi: 1S/C10H9FN2O/c11-8-3-1-7(2-4-8)10-5-9(6-12)14-13-10/h1-5H,6,12H2
    • InChI Key: YUGXVCNCLFEENW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=C(CN)ON=1

Computed Properties

  • Exact Mass: 192.06989108g/mol
  • Monoisotopic Mass: 192.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 338.5±32.0 °C at 760 mmHg
  • Flash Point: 158.5±25.1 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride Security Information

C-3-(4-Fluoro-phenyl)-isoxazol-5-yl-methylaminehydrochloride Pricemore >>

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